Cas no 2137790-78-2 (1-ethynyl-N-methylcyclobutane-1-sulfonamide)

• Product Name: 1-ethynyl-N-methylcyclobutane-1-sulfonamide
• CAS No: 2137790-78-2
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6463179
• PubChem ID: 165478705
• Update Time: 2025-05-24

1-ethynyl-N-methylcyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-N-methylcyclobutane-1-sulfonamide
• 2137790-78-2
• EN300-1067787

• Inchi： 1S/C7H11NO2S/c1-3-7(5-4-6-7)11(9,10)8-2/h1,8H,4-6H2,2H3
• InChI Key： BJVMIYYKWCHBDT-UHFFFAOYSA-N
• SMILES： S(C1(C#C)CCC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-ethynyl-N-methylcyclobutane-1-sulfonamide

Introduction to 1-ethynyl-N-methylcyclobutane-1-sulfonamide (CAS No. 2137790-78-2)

1-ethynyl-N-methylcyclobutane-1-sulfonamide, identified by the chemical formula CAS No. 2137790-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both an ethynyl group and a sulfonamide moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 1-ethynyl-N-methylcyclobutane-1-sulfonamide consists of a cyclobutane ring substituted with an ethynyl group at the 1-position and a sulfonamide group at the 1-position as well. The N-methyl group further enhances the compound's complexity and potential for interaction with biological targets. This structural configuration suggests that the compound may exhibit interesting pharmacological properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their versatility and efficacy in various therapeutic applications. Sulfonamides are known to possess antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of functional groups such as the ethynyl moiety can modify the pharmacokinetic and pharmacodynamic profiles of these compounds, potentially leading to enhanced bioavailability and target specificity.

One of the most compelling aspects of 1-ethynyl-N-methylcyclobutane-1-sulfonamide is its potential as a building block for more complex molecules. The triple bond in the ethynyl group provides a site for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can be crucial in optimizing its biological activity and reducing side effects.

Recent studies have begun to explore the bioactivity of 1-ethynyl-N-methylcyclobutane-1-sulfonamide and its derivatives. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, research has indicated that sulfonamide derivatives can interact with bacterial enzymes, disrupting essential metabolic processes. Similarly, modifications at the cyclobutane ring have been shown to influence binding affinity to specific protein targets.

The synthesis of 1-ethynyl-N-methylcyclobutane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclobutane ring, followed by substitution with the ethynyl group and sulfonamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the ethynyl functionality efficiently.

The pharmacological evaluation of 1-ethynyl-N-methylcyclobutane-1-sulfonamide has revealed promising results in preclinical studies. These studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to human health. The compound's ability to modulate these targets suggests potential therapeutic applications in areas such as oncology and infectious diseases. Further research is needed to fully elucidate its mechanism of action and determine its suitability for clinical development.

In conclusion, 1-ethynyl-N-methylcyclobutane-1-sulfonamide (CAS No. 2137790-78-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset for scientists working on drug discovery programs. As our understanding of its properties continues to grow, it is likely that this compound will play an important role in the development of novel therapeutic interventions.